Cas no 2167653-75-8 (5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene)

• Product Name: 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene
• CAS No: 2167653-75-8
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD32632011
• CID: 5074448
• Update Time: 2026-03-01

5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene

• MDL： MFCD32632011
• Inchi： 1S/C8H6BrF3O/c1-4-2-5(9)3-6(7(4)10)13-8(11)12/h2-3,8H,1H3
• InChI Key： HALNLVVNTWLIDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene

Comprehensive Overview of 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene (CAS No. 2167653-75-8)

5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene (CAS No. 2167653-75-8) is a halogenated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethoxy and bromo substituents, is a versatile intermediate in organic synthesis. Its molecular structure, which includes a fluoro and a methyl group, contributes to its reactivity and potential applications in drug discovery and specialty chemicals.

The growing interest in fluorinated compounds and brominated aromatics has positioned 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene as a subject of research in modern chemistry. Fluorinated compounds, in particular, are highly sought after due to their ability to enhance the bioavailability and metabolic stability of pharmaceutical agents. Searches for terms like "fluorinated benzene derivatives" and "bromo-fluoro aromatic compounds" have surged in recent years, reflecting the demand for such specialized chemicals.

One of the key applications of 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene lies in its role as a building block for active pharmaceutical ingredients (APIs). Researchers are exploring its potential in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's difluoromethoxy group is known to improve lipophilicity, a critical factor in drug design. This aligns with the increasing focus on "lipophilicity in drug development" and "fluorine in medicinal chemistry," which are trending topics in scientific literature.

In addition to pharmaceuticals, 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene finds utility in the agrochemical sector. The incorporation of halogenated groups into pesticide and herbicide structures often enhances their efficacy and environmental stability. Queries such as "halogenated agrochemicals" and "fluorine in crop protection" highlight the industry's interest in these advancements. The compound's bromo and fluoro substituents make it a promising candidate for the synthesis of next-generation agrochemicals.

From a synthetic chemistry perspective, 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene offers intriguing possibilities for cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing groups facilitate various transformations, making it a valuable reagent in palladium-catalyzed reactions and other catalytic processes. These attributes resonate with the rising popularity of searches like "cross-coupling reactions in organic synthesis" and "catalysis in halogenated compounds."

The compound's stability and solubility properties also make it a candidate for material science applications. Fluorinated aromatics are often used in the development of liquid crystals, organic semiconductors, and advanced polymers. As the demand for high-performance materials grows, so does the interest in "fluorinated materials" and "halogenated polymers," further underscoring the relevance of 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene.

In conclusion, 5-Bromo-1-(difluoromethoxy)-2-fluoro-3-methylbenzene (CAS No. 2167653-75-8) is a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with the growing emphasis on fluorinated and brominated compounds, make it a valuable asset in research and development. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire innovation and drive scientific inquiry.